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Compound of Interest

Compound Name: NSC636819

Cat. No.: B15589291

Application Notes and Protocols for NSC636819

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, handling, and
experimental use of NSC636819, a selective inhibitor of the histone demethylases KDM4A and
KDM4B.

Chemical Properties

Property Value Reference
Molecular Weight 510.15 g/mol [1]
Formula C22H12ClaN20a4 [1]
CAS Number 1618672-71-1 [1]
Appearance Solid, Yellow to orange [2]
Purity >97% (HPLC) [1]

Solubility Data

NSC636819 exhibits the highest solubility in Dimethyl Sulfoxide (DMSO).[1][2] Detailed
guantitative solubility data in other common organic solvents such as ethanol, methanol, or
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acetone is not readily available in the reviewed literature. Based on its chemical structure, it is
predicted to have limited solubility in aqueous solutions and lower alcohols.

Solvent Concentration Comments

Soluble to 10 mM.[1]
Preparation of a 10 mM stock
solution may require sonication
and warming. It is

DMSO <10 mM (5.1 mg/mL)
recommended to use newly
opened, anhydrous DMSO as
the compound is sensitive to

hygroscopic DMSO.[2]

While specific data is
unavailable, based on the
_ compound's structure,
Other Organic Solvents o
solubility is expected to be

(Ethanol, Methanol, Data not available ) )
lower than in DMSO. Itis

Acetonitrile)
recommended to test solubility

in small aliquots starting with

low concentrations.

Stock Solution Preparation and Storage

Preparation of a 10 mM Stock Solution in DMSO:

e Weigh out the desired amount of NSC636819 powder. For example, to prepare 1 mL of a 10
mM stock solution, use 5.1 mg of NSC636819 (Molecular Weight: 510.15 g/mol ).

o Add the appropriate volume of high-quality, anhydrous DMSO. For 1 mL of a 10 mM solution,
add 1 mL of DMSO.

 To facilitate dissolution, sonicate the mixture and gently warm the vial.[2] Ensure the solution
is clear and free of particulates before use.

Storage:
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» Solid Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[2]

e Stock Solutions (in DMSO): Aliquot the stock solution into single-use vials to avoid repeated
freeze-thaw cycles. Store at -80°C for up to 6 months or at -20°C for up to 1 month.[1][2]

Biological Activity

NSC636819 is a cell-permeable, competitive inhibitor of KDM4A and KDM4B histone
demethylases.[1][3] It selectively targets the demethylation of trimethylated lysine 9 on histone
H3 (H3K9me3).[3] By inhibiting KDM4A/KDM4B, NSC636819 leads to an increase in H3K9me3
levels, which is a marker for heterochromatin and is associated with transcriptional repression.
[4] This compound has been shown to negatively regulate the expression of androgen-
responsive genes and induce apoptosis in prostate cancer cells.[3]

Signaling Pathway

NSC636819 inhibits KDM4A and KDM4B, which are coactivators of the Androgen Receptor
(AR). This inhibition leads to increased H3K9me3 at the promoter regions of AR target genes,
resulting in their transcriptional repression and subsequent downstream effects on cell
proliferation and survival.
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Caption: Mechanism of action of NSC636819.
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Experimental Protocols

In Vitro KDM4A/KDM4B Inhibition Assay (Western Blot
Based)

This protocol is adapted from methodologies described in Chu et al., 2014.[3]

Materials:

Recombinant KDM4A or KDM4B enzyme

e Calf thymus histone H3

e NSC636819

» Assay Buffer: 50 mM HEPES (pH 7.5), 1 mM a-ketoglutarate, 2 mM ascorbate, 50 uM Fe(ll)
o SDS-PAGE gels and buffers

 PVDF membrane

e Primary antibodies: anti-H3K9me3, anti-Histone H3

o HRP-conjugated secondary antibody

e Chemiluminescence substrate

Procedure:

Prepare a reaction mixture containing 10 uM of recombinant KDM4A or KDM4B enzyme and
5 UM of calf thymus histone H3 in the assay buffer.

Add NSC636819 to the desired final concentration (e.g., 1 uM to 100 uM). For a negative
control, add an equivalent volume of DMSO.

Incubate the reaction mixture at 37°C for 30 minutes.

Stop the reaction by adding SDS-PAGE loading buffer and boiling for 5 minutes.
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o Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.
¢ Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

e Incubate the membrane with primary antibodies against H3K9me3 and total Histone H3
overnight at 4°C.

e Wash the membrane with TBST and incubate with the appropriate HRP-conjugated
secondary antibody for 1 hour at room temperature.

e Wash the membrane again and visualize the protein bands using a chemiluminescence
detection system.

o Adecrease in the H3K9me3 signal relative to the total H3 signal indicates inhibition of the
demethylase activity.

Cell Viability Assay

Materials:

Prostate cancer cell line (e.g., LNCaP)

o Complete cell culture medium

e NSC636819 stock solution (10 mM in DMSO)

o 96-well plates

o Cell viability reagent (e.g., MTT, CellTiter-Glo®)

o Plate reader

Procedure:

e Seed LNCaP cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow
them to adhere overnight.

e Prepare serial dilutions of NSC636819 in complete cell culture medium from the 10 mM
stock solution. Final concentrations may range from 1 pM to 50 pM. Include a DMSO vehicle
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control.

o Remove the old medium from the wells and add 100 pL of the medium containing the
different concentrations of NSC636819.

 Incubate the cells for the desired period (e.g., 72 hours).
o Measure cell viability using a standard method such as the MTT assay.
» Read the absorbance at the appropriate wavelength using a plate reader.

o Calculate the percentage of cell viability relative to the DMSO-treated control and determine
the 1Cso value.

Experimental Workflow Diagram

The following diagram illustrates a general workflow for evaluating the efficacy of NSC636819
in a cell-based experiment.
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Caption: Workflow for a cell viability assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [NSC636819 solubility in DMSO and other organic
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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